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Compound of Interest

Compound Name: CART(55-102)(rat)

Cat. No.: B561573

Technical Support Center: CART(55-102)(rat)

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with CART(55-
102)(rat) peptide.

Frequently Asked Questions (FAQSs)

Q1: What is CART(55-102)(rat) and what is its primary biological activity?

Al: CART(55-102)(rat) is a peptide fragment of the cocaine- and amphetamine-regulated
transcript (CART). It is a potent appetite-suppressing peptide, acting as a satiety factor that
inhibits both normal and starvation-induced feeding.[1][2] Its actions are closely linked to those
of leptin and neuropeptide Y, and it has been shown to block the feeding response induced by
neuropeptide Y.[2][3][4] Additionally, it is involved in anxiety and stress-related behaviors in
rodents.[1][2][3]

Q2: What are the recommended storage conditions for lyophilized and reconstituted CART(55-
102)(rat)?

A2: Proper storage is crucial for maintaining the stability and activity of the peptide.

o Lyophilized Peptide: Store at -20°C or -80°C for long-term stability.[2] Some suppliers
suggest that lyophilized peptides can be stable for up to 6 months at 0-5°C.
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o Reconstituted Peptide: Aliquot the reconstituted peptide solution into single-use volumes and
store at -20°C or -80°C.[5] This prevents degradation from repeated freeze-thaw cycles.
Reconstituted peptides are typically stable for up to 3 months when frozen. For short-term
storage, a reconstituted solution can be kept at 4°C for up to 5 days.[5]

Q3: What is the recommended solvent for reconstituting CART(55-102)(rat)?

A3: The recommended solvent for CART(55-102)(rat) is sterile, distilled water.[2] For peptides
that are difficult to dissolve, other solvents may be considered, but water is the primary choice
for this peptide.

Q4: What is the theoretical isoelectric point (pl) of CART(55-102)(rat) and why is it important?

A4: The theoretical isoelectric point (pl) of CART(55-102)(rat) is approximately 9.75. The pl is
the pH at which the peptide has no net electrical charge. Peptides are least soluble at their pl.
Therefore, to improve solubility, it is recommended to dissolve the peptide in a buffer with a pH
that is at least 2 units away from the pl. Given the high pl of CART(55-102)(rat), using a slightly
acidic buffer (e.g., pH < 7.75) should enhance its solubility if issues arise with sterile water.

Troubleshooting Guide
Issue 1: Poor or Incomplete Solubility
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Potential Cause

Troubleshooting Step

Detailed Protocol

Incorrect Solvent

Use the recommended solvent.

For CART(55-102)(rat), the
primary recommended solvent

is sterile, distilled water.[2]

Suboptimal pH

Adjust the pH of the solvent.

Since the theoretical pl of
CART(55-102)(rat) is ~9.75, its
net charge is positive at
neutral pH. If you encounter
solubility issues in water, you
can try a dilute acidic solution
(e.g., 0.1% acetic acid) to
further increase its positive

charge and enhance solubility.

Peptide Aggregation

Use sonication or gentle

vortexing.

After adding the solvent, gently
vortex the vial. If particulates
are still visible, sonicate the
solution in a water bath for
short intervals (10-20
seconds). Avoid excessive
sonication, as it can generate
heat and potentially degrade

the peptide.

Low Temperature

Ensure the peptide and solvent
are at room temperature

before mixing.

Allow the lyophilized peptide
vial and the solvent to
equilibrate to room
temperature before
reconstitution. This can
improve the dissolution

process.

Issue 2: Loss of Biological Activity
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Potential Cause Troubleshooting Step

Detailed Protocol

Adhere to recommended
Improper Storage -
storage conditions.

Always store the lyophilized
peptide at -20°C or -80°C.
After reconstitution, aliquot the
solution into single-use vials
and store them at -20°C or
-80°C to minimize freeze-thaw

cycles.[5]

Repeated Freeze-Thaw Cycles  Prepare single-use aliquots.

After the initial reconstitution,
immediately divide the peptide
solution into volumes
appropriate for a single
experiment. This avoids the
damaging effects of repeatedly
freezing and thawing the entire

stock.

o Handle with care to minimize
Oxidation ]
air exposure.

While not reported as a major
issue for CART(55-102)(rat), it
is good practice to minimize
the exposure of the peptide
solution to air, especially if it
will be stored for an extended

period.

] ) Use high-purity solvents and
Chemical Degradation ) -
sterile conditions.

Reconstitute the peptide using
sterile, high-purity water or
buffer. Work in a sterile
environment to prevent
microbial contamination, which
can lead to enzymatic

degradation.

Data Presentation
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Parameter Value Reference
Molecular Weight 5259.21 g/mol [2]
Formula C226H367N65065S7 [2]
IPIYEKKYGQVPMCDAGEQC
Amino Acid Sequence AVRKGARIGKLCDCPRGTSC [2][6]
NSFLLKCL
Theoretical pl ~9.75 Calculated
Solubility in Water Up to 1 mg/mL [2]
Recommended Storage
. -20°C or -80°C [2]
(Lyophilized)
Recommended Storage o
-20°C or -80°C (in aliquots) [5]

(Reconstituted)

Experimental Protocols
Protocol for Reconstitution of Lyophilized CART(55-102)
(rat)

o Equilibration: Before opening, allow the vial of lyophilized CART(55-102)(rat) to come to
room temperature. This prevents condensation from forming inside the vial.

o Solvent Preparation: Use sterile, distilled water as the primary solvent.

¢ Reconstitution:

[¢]

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

o

Add the appropriate volume of sterile water to achieve the desired concentration (e.g., for
a 1 mg vial to make a 1 mg/mL solution, add 1 mL of water).

o

Gently vortex or swirl the vial to dissolve the peptide. Avoid vigorous shaking.

o

If necessary, sonicate in a water bath for brief periods to aid dissolution.
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 Aliquoting and Storage:
o Once fully dissolved, divide the solution into single-use aliquots.

o Store the aliquots at -20°C or -80°C.

Protocol for Assessing Peptide Solubility

o Small-Scale Test: To avoid risking the entire sample, perform a solubility test on a small
amount of the peptide first.

e Initial Solvent: Add a small, measured amount of sterile water to a small, known quantity of

the lyophilized peptide.
o Observation: Observe for complete dissolution (a clear solution with no visible particulates).
o Troubleshooting: If the peptide does not dissolve, try the following:

o Gentle vortexing.

o Brief sonication.

o If still insoluble, consider preparing a fresh solution using a dilute acidic buffer (e.g., 0.1%
acetic acid in sterile water).

Visualizations
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Caption: Putative signaling pathways of CART(55-102) peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [troubleshooting CART(55-102)(rat) solubility and
stability]. BenchChem, [2025]. [Online PDF]. Available at:
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and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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